3-Chloro-5-cyclopropoxyisonicotinamide

• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 3-chloro-5-cyclopropyloxypyridine-4-carboxamide
• InChI: InChI=1S/C9H9ClN2O2/c10-6-3-12-4-7(8(6)9(11)13)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChI Key: ZSPMNIWKSLIXEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2C(=O)N)Cl

Description

3-Chloro-5-cyclopropoxyisonicotinamide is a substituted isonicotinamide derivative featuring a pyridine-4-carboxamide backbone with a chlorine atom at the 3-position and a cyclopropoxy group at the 5-position. The cyclopropoxy substituent introduces conformational rigidity and enhanced metabolic stability compared to bulkier alkoxy groups, while the chloro atom may influence electronic properties and binding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-cyclopropoxyisonicotinamide typically involves the reaction of 3-chloroisonicotinic acid with cyclopropyl alcohol in the presence of a dehydrating agent such as thionyl chloride. The reaction proceeds through the formation of an ester intermediate, which is then converted to the desired amide by treatment with ammonia or an amine.

Industrial Production Methods

Industrial production of 3-Chloro-5-cyclopropoxyisonicotinamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-cyclopropoxyisonicotinamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Hydrolysis: The amide bond can be hydrolyzed to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Reagents such as sodium azide or potassium thiocyanate in the presence of a suitable solvent.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions include substituted isonicotinamides, carboxylic acids, and various reduced or oxidized derivatives.

Scientific Research Applications

3-Chloro-5-cyclopropoxyisonicotinamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its antimicrobial and anticancer properties.

Material Science: The compound is used in the synthesis of novel materials with unique properties, such as chiral stationary phases for high-performance liquid chromatography (HPLC).

Biological Studies: It serves as a tool for studying enzyme inhibition and receptor binding in various biological systems.

Mechanism of Action

The mechanism of action of 3-Chloro-5-cyclopropoxyisonicotinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and cyclopropoxy groups contribute to the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations:

• Substituent Position Effects : The position of the chloro group (C3 in the target vs. C5 in HR186106) alters electronic distribution and steric interactions. For example, C3-substituted chloropyridines may exhibit distinct dipole moments compared to C5 analogs, influencing solubility and reactivity .
• Cyclopropoxy vs. Larger Alkoxy Groups : The cyclopropoxy group in the target compound offers a balance between lipophilicity and metabolic resistance compared to isopropoxy (HR186106) or methoxy (HR109358) groups. Cyclopropane’s rigid structure enhances binding affinity in drug-receptor interactions .
• Functional Group Differences : The amide group in the target compound contrasts with boronic acids in HR186106 and HR114397. Boronic acids are pivotal in Suzuki-Miyaura reactions for C–C bond formation, whereas amides are more common in bioactive molecules due to hydrogen-bonding capacity and stability .

Reactivity and Application Comparisons

• Pharmaceutical Potential: The amide group in 3-Chloro-5-cyclopropoxyisonicotinamide suggests utility as a kinase inhibitor or antimicrobial agent, analogous to other isonicotinamide derivatives. In contrast, boronic acid derivatives (e.g., HR186106) are primarily intermediates in synthesizing complex molecules .
• Synthetic Challenges: highlights the importance of high-purity chloro-substituted phthalimides (e.g., 3-chloro-N-phenyl-phthalimide) for polymer synthesis.

Research Findings and Data

• Metabolic Stability : Cyclopropoxy-substituted compounds demonstrate longer half-lives in vivo compared to isopropoxy analogs, as seen in preclinical studies of related pyridine derivatives .